2-Chloro-4-methoxyphenylhydrazine
Overview
Description
“2-Chloro-4-methoxyphenylhydrazine” is a chemical compound . It is a derivative of phenylhydrazine where the phenyl group is substituted with a methoxy group at the 4th position and a chlorine atom at the 2nd position .
Molecular Structure Analysis
The molecular formula of “2-Chloro-4-methoxyphenylhydrazine” is C7H9ClN2O . The structure includes a phenyl ring with a methoxy group (OCH3) at the 4th position and a chlorine atom at the 2nd position. The phenyl ring is also attached to a hydrazine group (NHNH2) .
Scientific Research Applications
Organic Synthesis and Ligand Formation
- Synthesis of Pyrazole Ligands and Metal Complexes: 2-Chloro-4-methoxyphenylhydrazine derivatives have been utilized in the synthesis of highly substituted pyrazole ligands. These ligands were further used to form complexes with platinum(II) and palladium(II) metal ions, indicating their potential application in coordination chemistry and catalysis (Budzisz, Małecka, & Nawrot, 2004).
Analytical Chemistry
- Differentiation of Isomeric Compounds: Research has shown that derivatives of 2-Chloro-4-methoxyphenylhydrazine can be used in distinguishing ortho-, meta-, or para-positional isomers of certain compounds through ESI-MS2, demonstrating its application in analytical chemistry and mass spectrometry (Jiang, Bian, Pan, & Lai, 2011).
Corrosion Inhibition
- Inhibition of Metal Corrosion: Compounds derived from 2-Chloro-4-methoxyphenylhydrazine have shown effectiveness as corrosion inhibitors for metals in acidic media. This suggests their potential application in industrial processes and materials protection (Elkadi, Mernari, Traisnel, Bentiss, & Lagrenée, 2000).
Pharmaceutical Research
- Synthesis of Antidepressant Compounds: Derivatives have been synthesized and evaluated for antidepressant activities, indicating their potential application in developing new therapeutic agents (Palaska, Aytemir, Uzbay, & Erol, 2001).
Materials Science
- Functionalization of Carbon Nanotubes: The 4-methoxyphenyl free radicals, generated from 2-Chloro-4-methoxyphenylhydrazine, have been used for the sidewall functionalization of single-wall carbon nanotubes (SWNTs). This application highlights its role in modifying nanomaterials for enhanced properties (Liu et al., 2006).
Safety and Hazards
properties
IUPAC Name |
(2-chloro-4-methoxyphenyl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O/c1-11-5-2-3-7(10-9)6(8)4-5/h2-4,10H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPPRDFGZMHHMJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NN)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-methoxyphenylhydrazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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